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Compound of Interest

Compound Name:
3-Bromo-2-

(bromomethyl)propionic acid

Cat. No.: B1267385 Get Quote

CAS Number: 41459-42-1

This technical guide provides a comprehensive overview of 3-Bromo-2-
(bromomethyl)propionic acid, a valuable building block in organic synthesis. This document

is intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, synthesis, spectroscopic characterization, and

applications.

Chemical Identity and Physicochemical Properties
3-Bromo-2-(bromomethyl)propionic acid, also known by its synonyms β,β'-

Dibromoisobutyric acid and Bis(bromomethyl)acetic acid, is a white to off-white crystalline solid.

[1][2] It is soluble in acetic acid.[2][3] The key physicochemical properties are summarized in

the table below for easy reference.
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Property Value Reference(s)

CAS Number 41459-42-1 [4]

Molecular Formula C₄H₆Br₂O₂ [1][4]

Molecular Weight 245.90 g/mol [4]

Appearance
White to yellow to orange

powder/crystal
[5]

Melting Point 98-101 °C [2]

Boiling Point 286.7±30.0 °C (Predicted) [2]

Density 2.121±0.06 g/cm³ (Predicted) [2]

InChI
1S/C4H6Br2O2/c5-1-3(2-

6)4(7)8/h3H,1-2H2,(H,7,8)

InChIKey
QQZJWQCLWOQDQV-

UHFFFAOYSA-N

SMILES OC(=O)C(CBr)CBr

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Bromo-2-
(bromomethyl)propionic acid is not readily available in the public domain, a plausible

synthetic route can be proposed based on established organic chemistry principles and

analogous reactions. One potential pathway involves the bromination of a suitable precursor. A

general workflow for such a synthesis is outlined below.

Proposed Experimental Protocol:
Materials:

Diethyl bis(hydroxymethyl)malonate

Phosphorus tribromide (PBr₃) or Hydrobromic acid (HBr)

Anhydrous solvent (e.g., diethyl ether or dichloromethane)
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Sodium bicarbonate solution

Anhydrous magnesium sulfate

Hydrochloric acid

Procedure:

Bromination: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve diethyl bis(hydroxymethyl)malonate in an anhydrous solvent under an inert

atmosphere. Cool the solution in an ice bath. Slowly add a brominating agent, such as

phosphorus tribromide or a concentrated solution of hydrobromic acid, dropwise with stirring.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then reflux for several hours until the reaction is complete (monitored by

TLC).

Work-up: Cool the reaction mixture and quench by carefully adding water. Separate the

organic layer. Wash the organic layer successively with water, saturated sodium bicarbonate

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude dibrominated ester.

Hydrolysis: Hydrolyze the resulting ester to the carboxylic acid by heating with an aqueous

solution of a strong acid (e.g., hydrochloric acid) or a base followed by acidification.

Purification: Purify the crude 3-Bromo-2-(bromomethyl)propionic acid by recrystallization

from a suitable solvent system.

Proposed Synthesis Workflow

Start: Diethyl bis(hydroxymethyl)malonate Bromination
(e.g., PBr3 or HBr)

Intermediate:
Diethyl 3-bromo-2-(bromomethyl)propanoate

Acid or Base
Hydrolysis

Purification
(Recrystallization)

Product:
3-Bromo-2-(bromomethyl)propionic acid
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Caption: Proposed synthetic workflow for 3-Bromo-2-(bromomethyl)propionic acid.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 3-Bromo-2-
(bromomethyl)propionic acid.

Spectroscopic Data Details Reference(s)

Mass Spectrum (EI)
Available on the NIST

WebBook.
[6][7]

IR Spectrum
Available from the NIST

WebBook.
[6]

¹H NMR Spectrum
Data not explicitly found in

searches.

¹³C NMR Spectrum
Data not explicitly found in

searches.

While experimental NMR data is not readily available, predicted spectra can be a useful tool for

preliminary identification.

Applications in Research and Development
3-Bromo-2-(bromomethyl)propionic acid serves as a versatile building block in the synthesis

of various organic molecules, particularly in the fields of medicinal chemistry and materials

science.

Synthesis of β-Lactams
A significant application of this compound is in the synthesis of β-lactams, which are core

structural motifs in many antibiotic drugs.[3] The synthesis typically involves the reaction of 3-
Bromo-2-(bromomethyl)propionic acid with a primary amine to form an amide, followed by

an intramolecular cyclization to yield the β-lactam ring.
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β-Lactam Synthesis Workflow

3-Bromo-2-(bromomethyl)propionic acid Amidation with
Primary Amine (R-NH2) Intermediate Amide Intramolecular

Cyclization β-Lactam Derivative

Click to download full resolution via product page

Caption: General workflow for the synthesis of β-lactams.

Preparation of β-Substituted Acrylates
The compound is also utilized in the preparation of β-substituted acrylates.[3][8] These

monomers are important in polymer chemistry for creating materials with a wide range of

properties.

Interaction with Biological Systems: A Link to the
Glycolysis Pathway
A derivative of 3-Bromo-2-(bromomethyl)propionic acid, (RS)-3-arsono-2-

(hydroxymethyl)propionic acid, has been shown to act as a substrate for yeast enolase (EC

4.2.1.11). Enolase is a crucial enzyme in the glycolysis pathway, which is a central metabolic

route for energy production in most organisms.[9][10][11][12][13] This finding suggests that

derivatives of 3-Bromo-2-(bromomethyl)propionic acid could potentially be explored as

modulators of this key metabolic pathway.
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Interaction with the Glycolysis Pathway
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Caption: Interaction of a derivative with the glycolysis pathway.
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Safety Information
3-Bromo-2-(bromomethyl)propionic acid is classified as a corrosive substance.[8] It is

essential to handle this chemical with appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, in a well-ventilated fume hood. For detailed safety

information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide consolidates the available information on 3-Bromo-2-
(bromomethyl)propionic acid to support its use in research and development. Further

experimental validation of the proposed synthetic protocol and detailed spectroscopic analysis

are encouraged for its comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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